![molecular formula C6H8N6 B184336 1-Methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine CAS No. 108272-88-4](/img/structure/B184336.png)
1-Methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
Overview
Description
1-Methyl-1H-pyrazolo[3,4-d]pyrimidine is a small molecule with the CAS Number: 6288-86-4 . It has a molecular weight of 134.14 .
Molecular Structure Analysis
The molecular structure of 1-Methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine can be represented by the InChI code: 1S/C6H6N4/c1-10-6-5(3-9-10)2-7-4-8-6/h2-4H,1H3 .Scientific Research Applications
Hydrogen Bonding in Crystal Structures : Trilleras et al. (2008) studied N4-substituted 1H-pyrazolo[3,4-d]pyrimidines, including variants similar to 1-Methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, focusing on their hydrogen bonding in crystal structures. They found that these molecules can be linked into hydrogen-bonded sheets or frameworks, which is significant for understanding their structural properties (Trilleras et al., 2008).
Pharmacological Significance : The study by Ogurtsov and Rakitin (2021) demonstrated that functionally disubstituted 1H-pyrazolo[3,4-d]pyrimidines, which are structurally related to 1-Methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, have various pharmacological activities. Their research focused on nucleophilic substitution reactions to produce derivatives with potential pharmacological significance (Ogurtsov & Rakitin, 2021).
Inhibition of Tyrosine Kinase ACK1 : Kopecky et al. (2008) identified a series of pyrazolo[3,4-d]pyrimidine-3,6-diamines as potent inhibitors of the non-receptor tyrosine kinase ACK1. This discovery is significant for developing targeted therapies in cancer treatment (Kopecky et al., 2008).
Synthesis and Anti-Microbial Evaluation : Eweas et al. (2011) synthesized new pyrazolo[3,4-d]pyrimidine derivatives and evaluated their anti-microbial activities. Some of these compounds exhibited moderate to strong anti-microbial activity, indicating their potential use in developing new antimicrobial agents (Eweas et al., 2011).
Discovery of CK1 Inhibitors : Yang et al. (2012) discovered N6-phenyl-1H-pyrazolo[3,4-d]pyrimidine-3,6-diamine derivatives as novel CK1 inhibitors. This discovery highlights the therapeutic potential of such compounds in treating cancer and central nervous system disorders (Yang et al., 2012).
Antibacterial Properties : Beyzaei et al. (2017) studied 6-substituted 4-amino-pyrazolo[3,4-d]pyrimidine derivatives for their antibacterial properties. They found that most of these compounds were effective against certain pathogenic bacteria, suggesting their use in antibacterial therapies (Beyzaei et al., 2017).
Mechanism of Action
Target of Action
The primary target of 1-Methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial enzyme involved in cell cycle regulation, particularly the transition from G1 phase to S phase and the progression of the S phase . Inhibition of CDK2 is an appealing target for cancer treatment as it selectively targets tumor cells .
Mode of Action
1-Methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to a halt in the proliferation of cancer cells .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle progression pathway. Under normal conditions, CDK2 facilitates the transition from G1 to S phase and the progression of the S phase. When cdk2 is inhibited by 1-methyl-1h-pyrazolo[3,4-d]pyrimidine-4,6-diamine, this transition is disrupted, leading to cell cycle arrest .
Result of Action
The inhibition of CDK2 by 1-Methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine results in significant alterations in cell cycle progression, in addition to inducing apoptosis within cells . This leads to a significant reduction in the proliferation of cancer cells .
properties
IUPAC Name |
1-methylpyrazolo[3,4-d]pyrimidine-4,6-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N6/c1-12-5-3(2-9-12)4(7)10-6(8)11-5/h2H,1H3,(H4,7,8,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSPQGNGXICAQJJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=NC(=NC(=C2C=N1)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.